BIS(INDENYL)VANADIUM(II)
Description
Bis(indenyl)vanadium(II) is a metallocene complex where vanadium in the +2 oxidation state is coordinated by two indenyl ligands. Indenyl ligands (C₉H₇⁻) are aromatic bicyclic structures that typically bind metals in η⁵ (pentahapto) or η³ (trihapto) coordination modes, depending on steric and electronic conditions . While direct data on bis(indenyl)vanadium(II) is sparse in the provided evidence, analogous metallocenes (e.g., zirconium, titanium, and molybdenum derivatives) suggest that its electronic structure and reactivity are influenced by vanadium’s lower oxidation state and smaller ionic radius compared to group 4 metals .
Key properties inferred from similar compounds:
Properties
CAS No. |
101834-69-9 |
|---|---|
Molecular Formula |
C18H14V |
Molecular Weight |
281.24526 |
Synonyms |
BIS(INDENYL)VANADIUM(II) |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Metal Size and Charge : Vanadium(II) has a smaller ionic radius (≈0.79 Å) compared to Zr(IV) (≈0.84 Å) and Ti(IV) (≈0.745 Å), which may lead to distinct steric effects and ligand bonding dynamics .
- Redox Potential: Unlike Zr(IV) and Ti(IV), vanadium(II) is redox-active, enabling electron-transfer reactions inaccessible to group 4 metallocenes.
- Ligand Dynamics : Molybdenum complexes exhibit η⁵-to-η³ haptotropic shifts under specific conditions ; similar behavior might occur in bis(indenyl)vanadium(II), altering its reactivity.
2.3. Stability and Ligand Effects
- Thermal Stability : Group 4 bis(indenyl) complexes are generally stable at room temperature, but vanadium(II) complexes may be more sensitive to oxidation, requiring stringent anaerobic handling .
- Substituted Indenyls : Methyl-substituted indenyl ligands (e.g., bis(2-methylindenyl)zirconium dichloride) enhance steric bulk and catalytic selectivity . Similar substitutions in vanadium complexes could modulate reactivity.
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